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Compound of Interest

Compound Name: Bromoethanol-d4

Cat. No.: B032892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage procedures for

Bromoethanol-d4 (CAS No. 81764-55-8), a deuterated analog of 2-Bromoethanol. Due to its

toxicity and hazardous nature, strict adherence to the protocols outlined in this document is

imperative to ensure personnel safety and maintain experimental integrity.

Hazard Identification and Classification
Bromoethanol-d4 is classified as a highly toxic and corrosive substance. Exposure through

oral, dermal, or inhalation routes can be fatal or cause severe health effects.[1][2][3][4] It is

crucial to understand its hazards before handling.

1.1 GHS Classification The Globally Harmonized System (GHS) classification for

Bromoethanol-d4 is summarized below.
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Hazard Class Category

Acute Toxicity, Oral Category 2 / Category 3

Acute Toxicity, Dermal Category 1 / Category 2 / Category 3

Acute Toxicity, Inhalation Category 1 / Category 3

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Irritation Category 1

Carcinogenicity Category 2

Note: Classification categories may vary slightly between suppliers, but all indicate high toxicity

and corrosivity.[1][5]

1.2 Hazard Statements (H-Statements)

H300 / H301: Fatal or toxic if swallowed.[2][3]

H310 / H311: Fatal or toxic in contact with skin.[2][3]

H314: Causes severe skin burns and eye damage.[1][2]

H330 / H331: Fatal or toxic if inhaled.[3][4]

H351: Suspected of causing cancer.[2][5]

1.3 Signal Word: Danger[1]

1.4 Hazard Pictograms

Skull and Crossbones (Acute Toxicity - Fatal or Toxic)

Corrosion (Skin Corrosion, Serious Eye Damage)

Health Hazard (Carcinogenicity)

Physical and Chemical Properties
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Understanding the physical and chemical properties of Bromoethanol-d4 is essential for safe

handling and storage.

Property Value

CAS Number 81764-55-8[6]

Molecular Formula C₂HD₄BrO or BrCD₂CD₂OH[6][7]

Molecular Weight 128.99 g/mol [2][5][6]

Appearance Clear Colourless to Yellow Oil/Liquid[1][8]

Density 1.819 g/mL at 25 °C[9]

Boiling Point 56-57 °C at 20-27 hPa (mmHg)[5][9]

Flash Point 110-113 °C (230-235.4 °F) - closed cup

Water Solubility Soluble[1]

Refractive Index n20/D 1.493

Safe Handling and Personal Protective Equipment
(PPE)
Due to its high toxicity and corrosivity, stringent handling procedures and appropriate PPE are

mandatory.

3.1 Engineering Controls

All work with Bromoethanol-d4 must be conducted in a certified chemical fume hood to

avoid inhalation of vapors.[1]

Provide appropriate exhaust ventilation.[1]

An emergency eyewash station and safety shower must be readily accessible in the

immediate work area.[10]
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3.2 Personal Protective Equipment (PPE) A comprehensive PPE protocol must be followed at

all times.

PPE Type Specification

Hand Protection

Handle with chemical-resistant gloves (e.g.,

nitrile, neoprene). Dispose of contaminated

gloves after use in accordance with good

laboratory practices.[1]

Eye/Face Protection

Wear safety glasses with side-shields

conforming to NIOSH (US) or EN 166 (EU)

standards and a face shield.[1]

Skin/Body Protection

Wear impervious clothing, such as a chemically

resistant lab coat, apron, and closed-toe shoes.

The type of protective equipment must be

selected based on the concentration and

amount of the substance handled.[1]

Respiratory Protection

If risk assessment indicates air-purifying

respirators are necessary, use a full-face

respirator with multi-purpose combination (US)

or type ABEK (EN 14387) respirator cartridges

as a backup to engineering controls.[1] For

higher exposures, a full-face supplied-air

respirator may be required.[1]

3.3 General Hygiene Practices

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe vapors or mist.[1]

Wash hands thoroughly after handling.[11]

Do not eat, drink, or smoke in the work area.[3][12]

Take off contaminated clothing and wash it before reuse.[4][12]
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Storage Procedures
Proper storage is critical to prevent degradation, reaction, and accidental exposure.

Storage Condition Requirement

Temperature Store in a refrigerator at 2-8°C (36-46°F).[6][7]

Atmosphere
Store under an inert atmosphere if possible.[12]

Protect from moisture.[1]

Light Protect from light.[7]

Container
Keep container tightly closed in a dry, cool, and

well-ventilated place.[3][11][12]

Security Store locked up.[3][11][12]

Compatibility
Store separately from oxidants, acids, and food

additives.[13]

Storage Class
6.1A - Combustible, acutely toxic (Category 1

and 2), very toxic hazardous materials.

Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of exposure or a spill.

5.1 First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air immediately. If

breathing has stopped or is difficult, provide

artificial respiration or oxygen. Seek immediate

medical attention.[1][5][14]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with plenty of soap and water for at

least 15 minutes. Seek immediate medical

attention.[1][5][14]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][5]

General Advice: Show the Safety Data Sheet (SDS) to the medical professional in attendance.

[1][5]

5.2 Accidental Release and Firefighting

Spill Response: Evacuate personnel to a safe area. Wear full PPE, including respiratory

protection.[5] Prevent further leakage if safe to do so. Do not let the product enter drains.[5]

Soak up the spill with an inert absorbent material (e.g., sand, vermiculite) and place it in a

suitable, closed container for disposal as hazardous waste.[1]

Firefighting: The substance is not considered flammable but may burn.[1] Use water spray,

alcohol-resistant foam, dry chemical, or carbon dioxide as extinguishing media.[1]

Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.[1]

[5] Under fire conditions, hazardous decomposition products like carbon oxides and

hydrogen bromide gas can be formed.[1]
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Toxicological Information and Experimental Data
The toxicological data for Bromoethanol-d4 is primarily derived from studies on its non-

deuterated analog, 2-Bromoethanol, and is presented in Safety Data Sheets. Detailed

experimental protocols are not publicly available; the information represents the conclusions of

standardized toxicological assessments.

6.1 Acute Toxicity Bromoethanol-d4 is acutely toxic via all routes of exposure. It can cause

severe irritation and burns to the skin, eyes, and respiratory tract.[1][13] Symptoms of

poisoning include a burning sensation, coughing, wheezing, laryngitis, shortness of breath,

headache, nausea, and vomiting.[13]

6.2 Carcinogenicity This substance is suspected of causing cancer.[2][5]

Mouse - Oral: Studies have identified it as an equivocal tumorigenic agent by RTECS

criteria, with tumors observed in the gastrointestinal tract.[1]

Mouse - Intraperitoneal: Classified as a neoplastic agent by RTECS criteria, with tumors

observed in the lungs or thorax.[1]

IARC: No component of this product present at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC.[1]

Logical Workflow for Safe Handling
The following diagram illustrates the essential logical steps for ensuring safety when working

with Bromoethanol-d4.
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Start: Planning to use
Bromoethanol-d4

1. Hazard Identification
- Review SDS

- Identify Toxicity & Corrosivity

2. Risk Assessment
- Evaluate exposure potential

- Assess quantities used

3. Implement Controls

Engineering Controls:
- Chemical Fume Hood

- Safety Shower / Eyewash

Personal Protective Equipment:
- Gloves, Goggles, Face Shield

- Lab Coat, Respirator
4. Safe Procedures

Handling:
- Avoid contact & inhalation

- Use minimal quantities

Storage:
- Refrigerate (2-8°C)

- Keep locked & sealed

5. Emergency Preparedness
- Know spill & first aid procedures
- Locate emergency equipment

6. Waste Disposal
- Collect in labeled hazardous

waste container

End of Workflow

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Bromoethanol-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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